Cas no 851129-42-5 (2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 851129-42-5
• MF: C₁₅H₁₄N₄O₂S₂
• MW: 346.427259922028
• CID: 5815555
• PubChem ID: 866870
• Update Time: 2025-05-23

2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
• Acetamide, 2-[[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio]-N-2-thiazolyl-
• EU-0091894
• AKOS024585796
• F0594-0532
• 2-[[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 851129-42-5
• 2-{[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C15H14N4O2S2/c1-9-3-4-11(7-10(9)2)13-18-19-15(21-13)23-8-12(20)17-14-16-5-6-22-14/h3-7H,8H2,1-2H3,(H,16,17,20)
• InChI Key： BXOWTNWRULITBI-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1=NN=C(C2=CC=C(C)C(C)=C2)O1

Computed Properties

• Exact Mass: 346.05581805g/mol
• Monoisotopic Mass: 346.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 7.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 851129-42-5 and Product Name: 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Compound with the CAS number 851129-42-5 and the product name 2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates several key pharmacophoric elements that contribute to its potential therapeutic applications.

The core structure of this compound is characterized by the presence of a 1,3,4-oxadiazole ring system, which is a well-known scaffold in medicinal chemistry. The 1,3,4-oxadiazole moiety is renowned for its versatility in drug design, often serving as a crucial pharmacophore in various bioactive molecules. This heterocyclic ring not only imparts stability to the molecule but also facilitates interactions with biological targets. The substitution at the 2-position of the 1,3,4-oxadiazole ring with a sulfanyl group further enhances its pharmacological profile by introducing polarity and hydrogen bonding capabilities.

Adjacent to the 1,3,4-oxadiazole ring is a 3,4-dimethylphenyl group. This aromatic moiety contributes to the lipophilicity of the compound and can influence its absorption and distribution properties in biological systems. The presence of two methyl groups at the 3 and 4 positions increases the steric bulk of the phenyl ring, potentially affecting binding affinity and selectivity when interacting with biological targets.

The amide functionality at the N-position of the molecule is another critical feature. The amide group not only provides a site for further derivatization but also plays a role in modulating solubility and metabolic stability. The N-terminal amide is linked to a thiazole ring system at its other end. The thiazole moiety is another prominent scaffold in pharmaceutical research, known for its wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.

The structural arrangement of these components—1,3,4-oxadiazole, sulfanyl group, 3,4-dimethylphenyl, amide linkage, and thiazole—creates a multifaceted pharmacophore that may exhibit synergistic effects upon interaction with biological targets. This compound's design aligns with current trends in drug discovery that emphasize rational molecular design to optimize potency and selectivity.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these heterocycles, 1,3,4-oxadiazoles have been extensively studied for their potential applications in various therapeutic areas. For instance, derivatives of 1,3,4-oxadiazoles have shown promising results in inhibiting enzymes involved in inflammatory pathways and cancer progression. Similarly, compounds incorporating thiazole rings have demonstrated efficacy in treating bacterial infections and chronic inflammatory diseases.

The sulfanyl group present in this compound is particularly noteworthy as it can enhance binding interactions through hydrogen bonding or electrostatic interactions with biological targets. This feature makes it an attractive component for designing molecules with improved binding affinity and selectivity. Additionally, the sulfanyl group can influence metabolic stability by affecting how the compound is processed by enzymes such as cytochrome P450 monooxygenases.

The combination of these structural elements—1,3,4-oxadiazole, sulfanyl group,3,4-dimethylphenyl, amide linkage,thiazole,—suggests potential applications in multiple therapeutic domains. Preliminary computational studies indicate that this compound may interact with various protein targets involved in metabolic disorders and neurodegenerative diseases. These findings are supported by experimental data showing that similar scaffolds exhibit inhibitory activity against key enzymes implicated in these conditions.

In conclusion,2-{5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 851129-42-5) represents a promising candidate for further pharmacological investigation. Its unique structural features position it as a valuable tool for exploring new therapeutic strategies across multiple disease areas including cancer treatment,inflammatory diseases,and metabolic disorders. As research continues to uncover new biological functions associated with heterocyclic compounds like those present here,this compound holds significant potential for advancing pharmaceutical development.